Cas no 1705270-00-3 (N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 1705270-00-3
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5366428
• Update Time: 2025-10-24

N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3-(4-methylsulfonylphenyl)propanamide
• N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide

• InChI Key： ZCPLXAZKLDROFN-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)CCN2C)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide

N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide (CAS No. 1705270-00-3): An Overview

N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide (CAS No. 1705270-00-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as indole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide is characterized by a central indole core linked to a hydroxyethyl group and a methanesulfonylphenyl moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of these conditions.

In addition to its neuroprotective properties, N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide has also demonstrated anti-inflammatory and analgesic activities. Preclinical studies have shown that the compound can effectively reduce inflammation in animal models of arthritis and other inflammatory disorders. This is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators such as TNF-alpha and IL-6.

The pharmacokinetic profile of N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further studies are needed to optimize its pharmacokinetic properties for clinical use.

One of the key challenges in the development of N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3-(4-methanesulfonylphenyl)propanamide is ensuring its safety and efficacy in human trials. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, more comprehensive safety assessments are required before advancing to clinical trials.

The potential therapeutic applications of N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)ethyl]-3-(4-methanesulfonylphenyl)propanamide extend beyond neurodegenerative diseases and inflammatory disorders. Recent research has explored its use in cancer therapy, particularly in combination with other anticancer agents. Studies have shown that the compound can enhance the efficacy of chemotherapy by sensitizing cancer cells to treatment and reducing drug resistance.

In conclusion, N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol -5-y l)ethyl]-3-(4-methanesulfonylphenyl)propanamide (CAS No. 1705270 -00 - 3 ) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of neurology, inflammation, and oncology. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.